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Compound of Interest

Compound Name: 4,4'-Dibromobiphenyl

Cat. No.: B048405

An In-depth Technical Guide to 4,4'-Dibromobiphenyl

This technical guide provides comprehensive information on 4,4'-Dibromobiphenyl, catering
to researchers, scientists, and professionals in drug development. It covers its chemical
identity, physicochemical properties, spectral data, experimental protocols, and relevant
biological interactions.

Chemical Identity

The nomenclature and various identifiers for 4,4'-Dibromobiphenyl are crucial for accurate
documentation and database searches.

IUPAC Name: 1-bromo-4-(4-bromophenyl)benzene[1][2][3]

Synonyms: A variety of synonyms are used in literature and commercial listings for this
compound.[1][2][3][4][5][6]

e 4,4'-Dibromo-1,1'-biphenyl[4]
e 4,4'-Dibromodiphenyl[1][4]
* p,p'-Dibromobiphenyl[1][6]

« PBB 15[1][4][5]
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« NSC-2098[1]

e 1,1'-Biphenyl, 4,4'-dibromo-[1][6]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4,4'-Dibromobiphenyl.

This data is essential for its handling, application in synthesis, and analytical characterization.

Property Value Reference
CAS Number 92-86-4 [LI21[4117181re010]
Molecular Formula C12HsBr2 (1107108191101
Molecular Weight 312.00 g/mol [L1[4][7][10]
White to off-white crystalline
Appearance ) [8][11]
solid/powder
Melting Point 163-165 °C 4171
Boiling Point 355-360 °C [4107118]
Density ~1.67 g/cm?3 [12]
Insoluble in water; soluble in
Solubility organic solvents like benzene, [12][13]

toluene, and chloroform.

Spectral Data

Spectral data is fundamental for the structural elucidation and purity assessment of 4,4'-

Dibromobiphenyl.
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Spectral Technique Key Data Points Reference
(CDCls, 300 MHZz) & (ppm):

1H NMR 7.55 (d, J=8.6 Hz, 4H), 7.40 (d, [12]
J=8.6 Hz, 4H)
CDCI3) & m): 139.1, 132.3,

5C NMR ( 3) 6 (ppm) (4]
128.8, 121.7
m/z: 312 (M+), 310, 314, 152,

Mass Spectrometry (EI) 26 [1][6][15]
KBr disc: Key peaks
corresponding to C-H

Infrared (IR) stretching (aromatic), C=C [11][16]

stretching (aromatic), and C-Br

stretching.

Experimental Protocols

Detailed methodologies for the synthesis and purification of 4,4'-Dibromobiphenyl are

provided below.

Synthesis via Direct Bromination of Biphenyl

This protocol is a modification of the method described by Buckles, Hausman, and Wheeler,

involving the vapor-phase bromination of biphenyl.[17]

Materials:

Equipment:

Biphenyl (finely powdered): 15.4 g (0.1 mole)

Bromine: 39 g (12 mL, 0.24 mole)

Benzene (for recrystallization)

10% Sodium sulfite or bisulfite solution
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10-inch desiccator with a porcelain rack
10-cm evaporating dish
Fume hood

Filtration apparatus (e.g., Buchner funnel)

Procedure:

Place 15.4 g of finely powdered biphenyl in a suitable container and spread it on the rack
inside the desiccator.

In a 10-cm evaporating dish placed under the rack, carefully add 39 g of bromine.

Close the desiccator, ensuring a very small opening (e.g., by slightly opening the stopcock if
using a vacuum desiccator) to allow for the escape of the hydrogen bromide gas produced.
[17]

Leave the biphenyl in contact with the bromine vapor for at least 8 hours, or overnight, at
ambient temperature.[17]

After the reaction period, carefully remove the resulting orange solid from the desiccator in a
fume hood.

Allow the solid to stand in the open air under a hood for at least 4 hours to let excess
bromine and hydrogen bromide evaporate.[17]

The crude product can be washed with a 10% sodium sulfite solution to remove any
remaining bromine.

For purification, dissolve the crude product (~30 g) in approximately 75 mL of hot benzene,
filter the solution while hot, and then cool it to about 15°C to crystallize the product.[17]

Collect the crystals by filtration, wash with a small amount of cold benzene, and dry to obtain
pure 4,4'-Dibromobiphenyl.

Expected Yield: 75-77% (23.4-24.0 g).[17]
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Purification by Recrystallization

A general method for purification is recrystallization from a suitable solvent.
Procedure:

e Dissolve the crude 4,4'-Dibromobiphenyl in a minimum amount of a hot solvent, such as
methanol or benzene.[7][17]

« If the solution contains insoluble impurities, perform a hot filtration.

 Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to
maximize crystal formation.

o Collect the purified crystals by vacuum filtration.

o Wash the crystals with a small portion of the cold solvent and dry them under vacuum.

Biological Interaction and Significance

Due to its structural similarity to polychlorinated biphenyls (PCBSs), 4,4'-Dibromobiphenyl is a
compound of interest in toxicology and environmental science.[11] It is considered a persistent
organic pollutant.[11]

Like other polyhalogenated aromatic hydrocarbons, it can interact with cellular pathways
involved in xenobiotic metabolism. It has been shown to induce drug-metabolizing enzymes, a
process often mediated by the Aryl Hydrocarbon Receptor (AHR).[1] Chronic exposure may
have adverse effects on the liver, thyroid, and nervous system.[11]

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis of 4,4'-
Dibromobiphenyl and its potential biological pathway interaction.
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Caption: Synthesis and purification workflow for 4,4'-Dibromobiphenyl.
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Caption: AHR pathway activation by 4,4'-Dibromobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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